Cas no 73900-07-9 (Methyl-d3 Triflate)

Methyl-d3 Triflate Properties

Names and Identifiers

• Methanesulfonic acid,1,1,1-trifluoro-, methyl-d3 ester
• Methyl-D3 Triflate
• trideuteriomethyl trifluoromethanesulfonate
• [2H3]methyl trifluoromethanesulfonate
• 416851_ALDRICH
• AG-G-92927
• CTK8G1079
• Methanesulfonicacid, trifluoro-, methyl-d3 ester (9CI)
• methyl triflate
• methyl triflate-d3
• Methyl-d3 trifluoromethane sulfonate
• trifluoromethanesulfonic acid [D3]methyl ester
• +Expand

• MDL： MFCD00192329
• InChIKey： OIRDBPQYVWXNSJ-FIBGUPNXSA-N
• Inchi： InChI=1S/C2H3F3O3S/c1-8-9(6,7)2(3,4)5/h1H3/i1D3
• SMILES： C([2H])([2H])([2H])OS(=O)(=O)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Heavy Atom Count: 9
• Complexity: 172
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Refractive Index: n20/D 1.325(lit.)
• Boiling Point: 94-99 °C(lit.)
• Flash Point: 101 °F
• Density: 1.477 g/mL at 25 °C(lit.)